Cas no 140947-39-3 (2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-)

• Product Name: 2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-
• CAS No: 140947-39-3
• MF: C₁₂H₁₁NO₄S₂
• MW: 297.35004067421
• CID: 150272
• PubChem ID: 3072131
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-[(methylphenylamino)sulfonyl]-
• 3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxylic acid
• 3-((Methylphenylamino)sulfonyl)-2-thiophenecarboxylic acid
• 2-Thiophenecarboxylic acid, 3-((methylphenylamino)sulfonyl)-
• 140947-39-3
• AKOS009110194
• BB 0248318
• 3-(Methyl-phenyl-sulfamoyl)-thiophene-2-carb oxylic acid
• DTXSID60161505

• Inchi： 1S/C12H11NO4S2/c1-13(9-5-3-2-4-6-9)19(16,17)10-7-8-18-11(10)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key： QKNGXYXWCKMHSO-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)O)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 297.01303
• Monoisotopic Mass: 297.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 494.5°Cat760mmHg
• Flash Point: 252.9°C
• Refractive Index: 1.656
• PSA: 74.68